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Compound of Interest

Compound Name: m-PEG9-SH

Cat. No.: B1453029

This guide provides a detailed overview of the chemical structure, properties, and visual
representation of methoxy-polyethylene glycol (9)-thiol (m-PEG9-SH), a heterobifunctional
polymer commonly utilized in bioconjugation, drug delivery, and nanotechnology.

Core Chemical Structure

The chemical structure of m-PEG9-SH is linear and composed of three distinct functional
regions: a terminal methoxy group, a polyethylene glycol chain of nine repeating ethylene oxide
units, and a terminal thiol group.[1] This specific arrangement makes it a monofunctional PEG
derivative, where the thiol group provides a reactive site for conjugation.[2]

o Methoxy Group (m-): The "m" in m-PEG9-SH stands for a methoxy group (CHs0O-), which
caps one end of the polymer chain.[3][4] This group is chemically inert, preventing the PEG
chain from reacting at this terminus and ensuring its monofunctional nature.

o Polyethylene Glycol (PEG) Linker: The central part of the molecule consists of a
polyethylene glycol chain. The "(PEG)9" designation indicates that there are nine repeating
units of ethylene glycol (-CH2CH20-).[5] This PEG linker is hydrophilic, imparting water
solubility to the entire molecule and to any conjugate it is attached to. PEGylation, the
process of attaching PEG chains to molecules, is a widely used technique to improve the
pharmacokinetic and pharmacodynamic properties of therapeutic agents.

e Thiol Group (-SH): The other end of the PEG chain is terminated with a thiol (or sulfhydryl)
group (-SH).[1][6] This functional group is highly reactive and serves as the primary site for
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conjugation. The thiol group can form covalent bonds with other molecules, such as proteins,
peptides, or nanoparticles, through various chemical reactions.[4] It has a particularly high
affinity for gold surfaces, making m-PEG-SH derivatives valuable for the functionalization of
gold nanopatrticles.[1]

The full chemical name for m-PEG9-SH is 2,5,8,11,14,17,20,23,26-Nonaoxaoctacosane-28-
thiol.[5]

Quantitative Data Summary

The key quantitative properties of m-PEG9-SH are summarized in the table below for easy
reference.

Property Value Reference

) 2,5,8,11,14,17,20,23,26-
Full Chemical Name ) [5]
Nonaoxaoctacosane-28-thiol

Synonyms mMPEG9-Thiol, mPEG-SH [2][5]
CAS Number 651042-84-1 [5]
Molecular Formula C19H4009S [5]
Molecular Weight 444.58 g/mol [5]

Visual Representation of the Chemical Structure

The following diagram illustrates the chemical structure of m-PEG9-SH, detailing the
arrangement of its constituent atoms and functional groups.

Figure 1: Chemical structure of m-PEG9-SH.

Experimental Protocols

While this guide focuses on the chemical structure, the utility of m-PEG9-SH is demonstrated
through its application in various experimental protocols. A common application is the
functionalization of gold nanopatrticles.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.nanocs.net/document/DataSheet/mPEG-Thiol-DataSheet-NANOCS.pdf
https://www.nanocs.net/PEG/Monofunctional-PEG/mPEG-thiol.htm
https://www.benchchem.com/product/b1453029?utm_src=pdf-body
https://purepeg.com/product/mpeg9-sh/
https://www.benchchem.com/product/b1453029?utm_src=pdf-body
https://purepeg.com/product/mpeg9-sh/
https://www.biochempeg.com/product/mPEG-SH.html
https://purepeg.com/product/mpeg9-sh/
https://purepeg.com/product/mpeg9-sh/
https://purepeg.com/product/mpeg9-sh/
https://purepeg.com/product/mpeg9-sh/
https://www.benchchem.com/product/b1453029?utm_src=pdf-body
https://www.benchchem.com/product/b1453029?utm_src=pdf-body
https://www.benchchem.com/product/b1453029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1453029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol: Gold Nanoparticle Functionalization with m-PEG9-SH

e Synthesis of Gold Nanoparticles (AuNPs): Gold nanoparticles are typically synthesized by
the reduction of a gold salt, such as chloroauric acid (HAuCls), in the presence of a reducing
agent like sodium citrate. This results in a colloidal suspension of AUNPs.

e Preparation of m-PEG9-SH Solution: A solution of m-PEG9-SH is prepared in an appropriate
solvent, typically deionized water or an alcohol, at a desired concentration.

» Functionalization Reaction: The m-PEG9-SH solution is added to the AuNP suspension. The
thiol group of the m-PEG9-SH has a high affinity for the gold surface and will spontaneously
form a self-assembled monolayer on the nanoparticle.

« Purification: After the reaction, the functionalized AuNPs are purified to remove any unbound
m-PEG9-SH and other reactants. This is often achieved through centrifugation and
resuspension in a clean solvent.

o Characterization: The resulting PEGylated AUNPs are then characterized using techniques
such as UV-Vis spectroscopy, dynamic light scattering (DLS), and transmission electron
microscopy (TEM) to confirm successful functionalization and assess their size, stability, and
dispersity.

The workflow for this experimental protocol can be visualized as follows.
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Figure 2: Workflow for gold nanoparticle functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of m-PEG9-SH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1453029#what-is-m-peg9-sh-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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